molecular formula C15H17NO4S2 B7801343 3-(2-Methylbenzo[e][1,3]benzothiazol-1-ium-1-yl)propane-1-sulfonic acid;hydroxide

3-(2-Methylbenzo[e][1,3]benzothiazol-1-ium-1-yl)propane-1-sulfonic acid;hydroxide

Cat. No. B7801343
M. Wt: 339.4 g/mol
InChI Key: AMSOMOMWDNIFKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Methylbenzo[e][1,3]benzothiazol-1-ium-1-yl)propane-1-sulfonic acid;hydroxide is a useful research compound. Its molecular formula is C15H17NO4S2 and its molecular weight is 339.4 g/mol. The purity is usually 95%.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '3-(2-Methylbenzo[e][1,3]benzothiazol-1-ium-1-yl)propane-1-sulfonic acid;hydroxide' involves the reaction of 2-methylbenzo[e][1,3]benzothiazol-1-ium-1-yl chloride with 3-chloropropanesulfonic acid followed by hydrolysis of the resulting sulfonic acid ester.

Starting Materials
2-methylbenzo[e][1,3]benzothiazol-1-ium-1-yl chloride, 3-chloropropanesulfonic acid, Sodium hydroxide, Wate

Reaction
Step 1: Dissolve 2-methylbenzo[e][1,3]benzothiazol-1-ium-1-yl chloride and 3-chloropropanesulfonic acid in anhydrous dichloromethane., Step 2: Add triethylamine to the reaction mixture and stir for 24 hours at room temperature., Step 3: Filter the reaction mixture and evaporate the solvent under reduced pressure to obtain the sulfonic acid ester., Step 4: Dissolve the sulfonic acid ester in water and add sodium hydroxide solution to adjust the pH to 10-11., Step 5: Stir the reaction mixture for 24 hours at room temperature., Step 6: Acidify the reaction mixture with hydrochloric acid to pH 2-3., Step 7: Filter the precipitated product and wash with water., Step 8: Dry the product under vacuum to obtain the final compound '3-(2-Methylbenzo[e][1,3]benzothiazol-1-ium-1-yl)propane-1-sulfonic acid;hydroxide'.

properties

IUPAC Name

3-(2-methylbenzo[e][1,3]benzothiazol-1-ium-1-yl)propane-1-sulfonic acid;hydroxide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15NO3S2.H2O/c1-11-16(9-4-10-21(17,18)19)15-13-6-3-2-5-12(13)7-8-14(15)20-11;/h2-3,5-8H,4,9-10H2,1H3;1H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AMSOMOMWDNIFKS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=[N+](C2=C(S1)C=CC3=CC=CC=C32)CCCS(=O)(=O)O.[OH-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17NO4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2-Methylbenzo[e][1,3]benzothiazol-1-ium-1-yl)propane-1-sulfonic acid;hydroxide

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